![molecular formula C15H16O B231797 1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene](/img/structure/B231797.png)
1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene
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Overview
Description
1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene, also known as MDMTP, is a polycyclic aromatic hydrocarbon (PAH) that has been studied extensively due to its unique structure and potential applications in various fields of science. This molecule has a fused tricyclic ring system with five double bonds, which makes it highly reactive and versatile in chemical reactions.
Scientific Research Applications
1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene has been studied extensively for its potential applications in various fields of science, including materials science, organic chemistry, and medicinal chemistry. In materials science, this compound has been used to synthesize novel materials with unique optical and electronic properties. In organic chemistry, this compound has been used as a building block for the synthesis of complex organic molecules. In medicinal chemistry, this compound has been studied for its potential as a therapeutic agent for various diseases, including cancer and viral infections.
Mechanism of Action
The mechanism of action of 1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene is not well understood, but it is believed to interact with DNA and other biomolecules in cells. This compound has been shown to induce DNA damage and inhibit DNA repair mechanisms, which may contribute to its potential as a therapeutic agent for cancer. Additionally, this compound has been shown to inhibit viral replication, which may be useful in the development of antiviral agents.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including cytotoxicity, genotoxicity, and antiviral activity. This compound has been shown to induce apoptosis in cancer cells and inhibit viral replication in vitro. However, the toxicity and potential side effects of this compound are not well understood, and further research is needed to determine its safety and efficacy in vivo.
Advantages and Limitations for Lab Experiments
1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene has several advantages for lab experiments, including its high reactivity and versatility in chemical reactions. This compound can be used as a building block for the synthesis of complex organic molecules and novel materials with unique properties. However, the limitations of this compound include its potential toxicity and the lack of understanding of its mechanism of action and potential side effects.
Future Directions
For the research of 1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene include the development of novel materials, the synthesis of complex organic molecules, and the development of therapeutic agents for cancer and viral infections.
Synthesis Methods
1-Methoxy-9,11-dimethyltricyclo[6.2.2.0~2,7~]dodeca-2,4,6,9,11-pentaene can be synthesized through various methods, including the Diels-Alder reaction, the Birch reduction, and the Wittig reaction. The Diels-Alder reaction involves the reaction of a diene and a dienophile to form a cyclohexene ring. The Birch reduction is a reduction of aromatic compounds using lithium or sodium metal in liquid ammonia. The Wittig reaction involves the reaction of a phosphonium ylide with an aldehyde or ketone to form an alkene. These methods have been used to synthesize this compound with high yields and purity.
Properties
Molecular Formula |
C15H16O |
---|---|
Molecular Weight |
212.29 g/mol |
IUPAC Name |
1-methoxy-9,11-dimethyltricyclo[6.2.2.02,7]dodeca-2,4,6,9,11-pentaene |
InChI |
InChI=1S/C15H16O/c1-10-9-15(16-3)11(2)8-13(10)12-6-4-5-7-14(12)15/h4-9,13H,1-3H3 |
InChI Key |
RVMYHKOLFOVFOJ-UHFFFAOYSA-N |
SMILES |
CC1=CC2C(=CC1(C3=CC=CC=C23)OC)C |
Canonical SMILES |
CC1=CC2C(=CC1(C3=CC=CC=C23)OC)C |
Origin of Product |
United States |
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